Cas no 93613-06-0 ([3-(2-Fluoro-ethoxy)-phenyl]-methanol)

• Product Name: [3-(2-Fluoro-ethoxy)-phenyl]-methanol
• CAS No: 93613-06-0
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5226838
• Update Time: 2025-06-10

[3-(2-Fluoro-ethoxy)-phenyl]-methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2-Fluoro-ethoxy)-phenyl]-methanol
• Benzenemethanol, 3-(2-fluoroethoxy)-

• Inchi： 1S/C9H11FO2/c10-4-5-12-9-3-1-2-8(6-9)7-11/h1-3,6,11H,4-5,7H2
• InChI Key： CGOVROUESQOHRA-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC(OCCF)=C1

Additional information on [3-(2-Fluoro-ethoxy)-phenyl]-methanol

Introduction to [3-(2-Fluoro-ethoxy)-phenyl]-methanol (CAS No. 93613-06-0)

[3-(2-Fluoro-ethoxy)-phenyl]-methanol (CAS No. 93613-06-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluoroethoxy substituent on a phenyl ring and a methanol functional group, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of [3-(2-Fluoro-ethoxy)-phenyl]-methanol is C₉H₁₁FO₂, and its molecular weight is approximately 168.18 g/mol. The presence of the fluoroethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This compound is typically synthesized through a series of well-established organic reactions, including nucleophilic substitution and reduction steps.

In recent years, [3-(2-Fluoro-ethoxy)-phenyl]-methanol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals, particularly those targeting neurological disorders and cancer. The fluoroethoxy substituent has been shown to enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in their pharmacokinetic and pharmacodynamic profiles.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of [3-(2-Fluoro-ethoxy)-phenyl]-methanol in the development of potent inhibitors for specific protein kinases. These inhibitors have demonstrated promising efficacy in preclinical models of cancer, suggesting potential therapeutic applications. The study also emphasized the importance of optimizing the fluoroethoxy substituent to achieve the desired balance between potency and selectivity.

Beyond its use in drug discovery, [3-(2-Fluoro-ethoxy)-phenyl]-methanol has found applications in other areas of chemical research. For instance, it has been utilized as a key intermediate in the synthesis of advanced materials with tailored properties, such as polymers and coatings. The ability to fine-tune the electronic properties of these materials through the incorporation of fluoroethoxy groups has opened up new possibilities for their use in various industries, including electronics and biotechnology.

The safety profile of [3-(2-Fluoro-ethoxy)-phenyl]-methanol is an important consideration for both researchers and industry professionals. Extensive toxicological studies have been conducted to evaluate its potential risks, and these studies have generally indicated that it is well-tolerated at relevant concentrations. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, [3-(2-Fluoro-ethoxy)-phenyl]-methanol (CAS No. 93613-06-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for the development of novel pharmaceuticals and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.